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Compound of Interest

Compound Name: Ethyl tetrahydropyran-4-ylacetate

Cat. No.: B010011 Get Quote

Technical Support Center: Ethyl Tetrahydropyran-4-
ylacetate
Welcome to the technical support guide for Ethyl tetrahydropyran-4-ylacetate (CAS: 103260-

44-2). This document is designed for researchers, scientists, and drug development

professionals to ensure the long-term stability and integrity of this valuable intermediate. Here,

we will address common questions, provide troubleshooting for potential issues, and delve into

the scientific principles governing its storage and handling.

Section 1: Product Overview & Key Properties
Ethyl tetrahydropyran-4-ylacetate is an organic compound featuring a stable six-membered

cyclic ether (tetrahydropyran) and an ester functional group.[1] Its properties make it a versatile

intermediate in organic synthesis.[1]
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Property Value Source(s)

CAS Number 103260-44-2 [1][2][3]

Molecular Formula C₉H₁₆O₃ [2][3][4]

Molecular Weight 172.22 g/mol [2][3]

Appearance Colorless to light yellow liquid [1][2]

Boiling Point 73-75 °C at 0.2 mm Hg [2]

Density ~1.027 g/cm³ [2]

Section 2: Frequently Asked Questions (FAQs)
Q1: What are the ideal storage conditions for Ethyl tetrahydropyran-4-ylacetate?

A: For optimal stability, the compound should be stored at room temperature, under an inert

atmosphere (such as nitrogen or argon), and in a tightly sealed container to protect it from

moisture.[2][5]

Q2: Why is an inert atmosphere recommended?

A: The tetrahydropyran ring, like other cyclic ethers, can be susceptible to long-term oxidative

degradation.[6][7] An inert atmosphere displaces oxygen, minimizing the risk of oxidation which

can lead to the formation of impurities and potential discoloration over time.

Q3: Is this compound sensitive to moisture?

A: Yes. The ester functional group can undergo hydrolysis when exposed to water, especially in

the presence of acidic or basic contaminants.[1][8] This reaction breaks the ester down into

tetrahydropyran-4-ylacetic acid and ethanol. Storing in a dry environment is crucial.[5]

Q4: What type of container should I use for storage?

A: Borosilicate glass bottles with tight-fitting, chemically resistant caps are ideal for laboratory-

scale storage. For larger quantities, stainless steel or mild steel drums are suitable, similar to
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recommendations for other ether compounds.[9] Ensure the container material is clean and dry

before use.

Q5: What is the expected shelf life?

A: When stored under the recommended conditions (room temperature, dry, inert atmosphere),

ethyl tetrahydropyran-4-ylacetate is expected to be stable for several years. However, it is

best practice to re-analyze the material if it has been stored for an extended period or if storage

conditions have been compromised.

Section 3: Troubleshooting Guide
This section addresses specific issues that may arise during the use and storage of ethyl
tetrahydropyran-4-ylacetate.

Problem Observed

Compound appears yellow
or has darkened

Sample is acidic
(pH < 7)

Unknown peaks in
analytical data (GC, NMR)

Probable Cause:
Minor Oxidative Degradation

Refer to Section 4.2

Probable Cause:
Ester Hydrolysis

Refer to Section 4.1

Probable Cause:
Hydrolysis and/or Oxidation

Action:
Purge with inert gas.
Store under N2/Ar.

Consider repurification if purity is critical.

Action:
Confirm moisture-free storage.
Check for acidic contaminants.

Perform acidity test (Protocol 2).

Action:
Characterize impurities (MS, NMR).

Compare with potential degradation products.

Click to download full resolution via product page

Caption: Troubleshooting workflow for common stability issues.
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Problem: My sample of ethyl tetrahydropyran-4-ylacetate, which was initially colorless, has

developed a yellow tint.

Potential Cause: This is often an early indicator of minor oxidative degradation. While the

tetrahydropyran ring is generally stable, trace impurities or exposure to air and light over long

periods can initiate oxidation pathways, leading to colored byproducts.[7] Studies on similar

tetrahydropyran structures show that oxidation can occur on the carbon atoms adjacent to

the ring's oxygen.[7]

Solution:

Confirm that the container is sealed tightly.

If not already done, purge the headspace of the container with an inert gas like nitrogen or

argon before resealing.

Store the container away from direct light.

For high-purity applications, verify the compound's purity using GC or NMR before use. If

significant impurities are detected, repurification by distillation may be necessary.

Problem: I ran a quality check and found my material has become acidic.

Potential Cause: This is a classic sign of ester hydrolysis.[1][8] Exposure to moisture,

particularly if catalyzed by trace acidic or basic residues on the container surface, will

convert the ethyl ester into tetrahydropyran-4-ylacetic acid and ethanol.

Solution:

Immediately ensure your storage conditions are scrupulously dry. Use desiccants in

secondary containment if necessary.

Review your handling procedures to eliminate sources of moisture contamination.

Quantify the level of acidic impurity. If it is minor, the material may still be usable for some

applications. If the acidity is significant, the material must be purified or discarded.

Refer to Protocol 2 for a simple method to check for acidity.
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Section 4: Scientific Deep Dive: Understanding
Stability
A thorough understanding of the potential degradation pathways is key to preventing them. For

ethyl tetrahydropyran-4-ylacetate, there are two primary mechanisms of concern.

Mechanism 1: Ester Hydrolysis
This is a reversible reaction where water attacks the electrophilic carbonyl carbon of the ester.

[8] While slow in pure water, it is accelerated by the presence of acids or bases.

Caption: The chemical pathway of ester hydrolysis.

Mechanism 2: Oxidative Degradation
The tetrahydropyran ring is susceptible to oxidation, primarily through a free-radical

mechanism.[6][10] The process is often initiated by abstraction of a hydrogen atom from a

carbon adjacent to the ether oxygen (the α-position), as these C-H bonds are weaker.
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Caption: Simplified initial steps of oxidative degradation.

This initial radical can react with oxygen to form a peroxy radical, which can then participate in

a cascade of reactions leading to various oxidized products, including hydroperoxides,

hemiacetals, or ring-cleavage products.[7] These downstream products are often responsible

for discoloration and the appearance of complex impurity profiles.

Section 5: Recommended Protocols
Protocol 1: Visual Inspection and Physical Properties
Check
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Objective: To perform a quick quality assessment of the material.

Procedure:

Color: Observe the liquid against a white background. It should be colorless to very pale

yellow.[1][2] Note any significant darkening.

Clarity: The sample should be clear and free of any particulate matter.

Odor: The compound is noted to have a pleasant, fruity odor.[1] A sharp, acidic, or acrid

smell may indicate degradation.

Protocol 2: Simple Acidity Test for Hydrolysis
Objective: To detect the presence of the acidic hydrolysis product, tetrahydropyran-4-ylacetic

acid.

Materials:

Sample of ethyl tetrahydropyran-4-ylacetate.

Small vial or test tube.

Short-range (e.g., pH 4-7) pH indicator paper.

Deionized water.

Procedure:

1. Place 1-2 mL of the sample into a clean, dry vial.

2. Add an equal volume of deionized water.

3. Cap the vial and shake vigorously for 30 seconds to extract any acidic components into

the aqueous layer.

4. Allow the layers to separate.

5. Carefully dip a strip of pH paper into the bottom aqueous layer.
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6. Interpretation: A neutral pH (~6-7) indicates no significant hydrolysis. A pH below 6 is a

clear indicator of the presence of the carboxylic acid degradation product, confirming

hydrolysis has occurred.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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